1-{4-[(Prop-2-en-1-yl)oxy]phenyl}-1H-pyrrole-2,5-dione

• CAS No.: 107249-76-3
• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol
• IUPAC Name: 1-(4-prop-2-enoxyphenyl)pyrrole-2,5-dione
• InChI: InChI=1S/C13H11NO3/c1-2-9-17-11-5-3-10(4-6-11)14-12(15)7-8-13(14)16/h2-8H,1,9H2
• InChI Key: HVCJCMUWTJUAQK-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)N2C(=O)C=CC2=O

Description

1-{4-[(Prop-2-en-1-yl)oxy]phenyl}-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C13H11NO3 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(4-Allyloxyphenyl)chlorosuccinimide (265.5 g, 1 mole) was dissolved in dichloromethane (1300 ml) and cooled to 10° C. Triethylamine (101 g, 1 mole) was added in 10 min and the reaction was stirred for 10 min. The reaction mixture was washed with 1M hydrochloric acid and dried over sodium sulfate. The organic solvent was removed under reduced pressure and the solid was recrystallized from methanol.